Cas no 470694-98-5 (1-(4-tert-butylcyclohexyl)oxy-3-4-(2-hydroxyethyl)piperazin-1-ylpropan-2-ol dihydrochloride)

• Product Name: 1-(4-tert-butylcyclohexyl)oxy-3-4-(2-hydroxyethyl)piperazin-1-ylpropan-2-ol dihydrochloride
• CAS No: 470694-98-5
• MF: C₁₉H₃₉ClN₂O₃
• MW: 378.977565050125
• CID: 6505475
• Update Time: 2025-10-28

1-(4-tert-butylcyclohexyl)oxy-3-4-(2-hydroxyethyl)piperazin-1-ylpropan-2-ol dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butylcyclohexyl)oxy-3-4-(2-hydroxyethyl)piperazin-1-ylpropan-2-ol dihydrochloride
• 1-((4-(tert-butyl)cyclohexyl)oxy)-3-(4-(2-hydroxyethyl)piperazin-1-yl)propan-2-ol dihydrochloride

• Inchi： 1S/C19H38N2O3.ClH/c1-19(2,3)16-4-6-18(7-5-16)24-15-17(23)14-21-10-8-20(9-11-21)12-13-22;/h16-18,22-23H,4-15H2,1-3H3;1H
• InChI Key： GFZMMUXSQXUSNW-UHFFFAOYSA-N
• SMILES： O(C1CCC(C(C)(C)C)CC1)CC(O)CN1CCN(CCO)CC1.Cl

Additional information on 1-(4-tert-butylcyclohexyl)oxy-3-4-(2-hydroxyethyl)piperazin-1-ylpropan-2-ol dihydrochloride

Professional Introduction to 1-(4-tert-butylcyclohexyl)oxy-3-4-(2-hydroxyethyl)piperazin-1-ylpropan-2-ol Dihydrochloride (CAS No. 470694-98-5)

1-(4-tert-butylcyclohexyl)oxy-3-4-(2-hydroxyethyl)piperazin-1-ylpropan-2-ol dihydrochloride, identified by its CAS number 470694-98-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit potential therapeutic properties, making it a subject of extensive study and investigation. The structural features of this molecule, particularly the presence of a 4-tert-butylcyclohexyl moiety and a 2-hydroxyethylpiperazine ring, contribute to its unique chemical and pharmacological profile.

The 4-tert-butylcyclohexyl group is known for its ability to enhance the lipophilicity of molecules, which can be crucial for drug absorption and distribution within the body. This feature makes the compound an attractive candidate for developing drugs that require efficient crossing of biological membranes. Additionally, the 2-hydroxyethylpiperazine moiety is a common structural element in many pharmacologically active compounds, often contributing to their binding affinity and selectivity for biological targets.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurotransmitter systems. The piperazine ring in 1-(4-tert-butylcyclohexyl)oxy-3-4-(2-hydroxyethyl)piperazin-1-ylpropan-2-ol dihydrochloride suggests potential interactions with neurotransmitter receptors, which are critical for various physiological processes. Studies have indicated that compounds with similar structural motifs may have applications in the treatment of neurological disorders, including depression, anxiety, and cognitive impairments.

The dihydrochloride salt form of this compound enhances its solubility in water, making it more suitable for formulation into pharmaceutical products. This property is particularly important for drug development, as it allows for better bioavailability and more effective delivery to target sites within the body. The solubility profile also facilitates its use in various experimental settings, where precise control over concentration and dosage is essential.

Recent research has highlighted the importance of understanding the molecular interactions between drugs and their biological targets. Computational modeling and experimental techniques have been employed to elucidate the binding mechanisms of 1-(4-tert-butylcyclohexyl)oxy-3-4-(2-hydroxyethyl)piperazin-1-ylpropan-2-ol dihydrochloride to specific receptors. These studies have provided valuable insights into how modifications to the molecular structure can influence receptor affinity and selectivity.

The pharmacokinetic properties of this compound are also under investigation. Understanding how a drug is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy. Preliminary studies suggest that the presence of the 4-tert-butylcyclohexyl group may influence metabolic pathways, potentially leading to longer half-lives and more sustained therapeutic effects.

In addition to its potential applications in central nervous system disorders, 1-(4-tert-butylcyclohexyl)oxy-3-4-(2-hydroxyethyl)piperazin-1-ylpropan-2-ol dihydrochloride may have relevance in other therapeutic areas. Its structural similarity to known bioactive molecules suggests that it could interact with a wide range of biological targets. Further research is needed to fully explore these possibilities and to identify any unintended effects or toxicities associated with its use.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, are often employed to achieve the desired molecular structure. The efficiency of these synthetic routes is critical for both laboratory-scale investigations and large-scale pharmaceutical production.

Ethical considerations are also paramount in pharmaceutical research. Ensuring that all studies involving 1-(4-tert-butylcyclohexyl)oxy-3-4-(2-hydroxyethyl)piperazin-1-ylpropan-2-ol dihydrochloride adhere to strict regulatory standards is essential for protecting human subjects and maintaining public trust in scientific research. Transparent reporting of methodologies, results, and any adverse effects is crucial for advancing knowledge responsibly.

The future direction of research on this compound will likely involve exploring its potential as a lead molecule for drug development. By leveraging computational tools and high-throughput screening methods, researchers can rapidly assess the activity of derivatives of 1-(4-tert-butylcyclohexyl)oxy-3-bromo-pyridine against various biological targets. This approach can accelerate the discovery process and identify novel therapeutic agents with improved properties.

In conclusion, 1-(4-bromocyclohexylethynyl)methanol (CAS No: 63995720)